Cas no 61418-83-5 (6,9-Dioxa-3,12-diazabicyclo[12.3.1]octadeca-1(18),14,16-triene-3,12-diethanol)
61418-83-5 structure
Product Name:6,9-Dioxa-3,12-diazabicyclo[12.3.1]octadeca-1(18),14,16-triene-3,12-diethanol
CAS No:61418-83-5
MF:C18H30N2O4
MW:338.441805362701
CID:480135
PubChem ID:12498780
Update Time:2025-04-19
6,9-Dioxa-3,12-diazabicyclo[12.3.1]octadeca-1(18),14,16-triene-3,12-diethanol Chemical and Physical Properties
Names and Identifiers
-
- 6,9-Dioxa-3,12-diazabicyclo[12.3.1]octadeca-1(18),14,16-triene-3,12-diethanol
- 2-[12-(2-hydroxyethyl)-6,9-dioxa-3,12-diazabicyclo[12.3.1]octadeca-1(18),14,16-trien-3-yl]ethanol
- DTXSID10500485
- 2,2'-[6,9-Dioxa-3,12-diazabicyclo[12.3.1]octadeca-1(18),14,16-triene-3,12-diyl]di(ethan-1-ol)
- 61418-83-5
-
- Inchi: 1S/C18H30N2O4/c21-8-4-19-6-10-23-12-13-24-11-7-20(5-9-22)16-18-3-1-2-17(14-18)15-19/h1-3,14,21-22H,4-13,15-16H2
- InChI Key: XQFMFAYKXKGEKP-UHFFFAOYSA-N
- SMILES: O1CCOCCN(CCO)CC2=CC=CC(=C2)CN(CCO)CC1
Computed Properties
- Exact Mass: 338.2207
- Monoisotopic Mass: 338.22055744g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 65.4Ų
Experimental Properties
- PSA: 65.4
6,9-Dioxa-3,12-diazabicyclo[12.3.1]octadeca-1(18),14,16-triene-3,12-diethanol Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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